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Compound of Interest

Compound Name: Dibenzo[a,c]anthracene-13C6

Cat. No.: B15583946 Get Quote

Technical Guide: Dibenzo[a,c]anthracene-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on

Dibenzo[a,c]anthracene-13C6, a carbon-13 labeled polycyclic aromatic hydrocarbon (PAH).

Due to the specific nature of this isotopologue, publicly available data is limited. This document

compiles the known properties and provides context based on the unlabeled parent compound

and its isomers.

Core Data Presentation
The quantitative data for Dibenzo[a,c]anthracene-13C6 and related compounds are

summarized in the table below for straightforward comparison. It is important to note the

distinctions between the different isomers of dibenzanthracene.
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Compound CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

Dibenzo[a,c]anth

racene-13C6

Not explicitly

available
C₁₆¹³C₆H₁₄ 284.3[1]

A specific CAS

number is not

readily found in

public

databases. The

parent

compound's CAS

may be used.

Dibenzo[a,c]anth

racene
215-58-7 C₂₂H₁₄ 278.35

The unlabeled

parent

compound.

Dibenzo[a,h]anth

racene-13C6

Not explicitly

available
¹³C₆C₁₆H₁₄ 284.30[2][3]

A related

isotopically

labeled isomer.

Dibenzo[a,h]anth

racene
53-70-3[4] C₂₂H₁₄ 278.354[4]

A carcinogenic

isomer of

dibenzanthracen

e.[4]

Dibenzo[a,j]anthr

acene
224-41-9[5][6] C₂₂H₁₄ 278.3466[5][6]

Another isomer

of

dibenzanthracen

e.

Experimental Protocols and Methodologies
Detailed experimental protocols specifically for Dibenzo[a,c]anthracene-13C6 are not

available in the reviewed literature. However, general methodologies for studying PAHs can be

applied. Labeled dibenzo[a,c]anthracene is identified as a polycyclic aromatic hydrocarbon,

which are known carcinogens and environmental pollutants.[1]

Studies on related isomers, such as dibenz[a,h]anthracene, often involve:
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Cell Viability Assays: To determine the cytotoxic effects on cell lines, such as human

bronchial epithelial cells.[7]

Oxidative Stress Measurement: Assessing the levels of reactive oxygen species (ROS),

malondialdehyde (MDA), and superoxide dismutase (SOD) activity.[7]

Gene and Protein Expression Analysis: Using techniques like real-time quantitative reverse

transcription PCR and Western blotting to measure changes in the expression of relevant

proteins (e.g., SOD1, SOD2).[7]

Metabolism Studies: Investigating metabolic activation using cDNA-expressed human

cytochromes P450.[8]

Mutagenicity Assays: Using bacterial reverse mutation assays (e.g., Ames test with

Salmonella typhimurium) to assess the mutagenic potential of metabolites.[9]

Visualized Relationships and Pathways
The following diagrams illustrate the relationships between the studied compounds and a

generalized metabolic pathway for PAHs.
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Figure 1: Isomeric and Isotopic Relationships.
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Figure 2: Generalized Metabolic Activation of PAHs.

The metabolic activation of PAHs is a critical area of study, as it is linked to their carcinogenic

properties. PAHs are typically metabolized by cytochrome P450 enzymes to form epoxides,

which are then converted to dihydrodiols. Further epoxidation leads to the formation of diol

epoxides, which are highly reactive and can bind to DNA, leading to mutations and potentially

cancer.[8] Studies on dibenz[a,h]anthracene have shown it induces DNA damage, leading to

cell cycle arrest and apoptosis.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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